![molecular formula C8H22Cl2N2Si B6180081 1-[(trimethylsilyl)methyl]piperazine dihydrochloride CAS No. 20494-01-3](/img/no-structure.png)
1-[(trimethylsilyl)methyl]piperazine dihydrochloride
Description
“1-[(trimethylsilyl)methyl]piperazine dihydrochloride” is a chemical compound with the CAS Number: 20494-01-3 . It has a molecular weight of 245.27 and is typically stored at room temperature . The compound is usually in the form of a powder .
Synthesis Analysis
The synthesis of piperazine derivatives, including “this compound”, has been a topic of interest in recent years . Various methods have been reported, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The IUPAC name for this compound is 1-((trimethylsilyl)methyl)piperazine dihydrochloride . The InChI code is 1S/C8H20N2Si.2ClH/c1-11(2,3)8-10-6-4-9-5-7-10;;/h9H,4-8H2,1-3H3;2*1H .It is typically stored at room temperature and is usually in the form of a powder .
Safety and Hazards
The compound is associated with several hazard statements including H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and face thoroughly after handling . It is also recommended to wear protective gloves, clothing, and eye/face protection .
Future Directions
Piperazine and its derivatives show a wide range of biological and pharmaceutical activity . Piperazine moiety is widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . As a result, numerous methods have been reported for the synthesis of substituted piperazines . Future research may focus on expanding the structural diversity of piperazine-containing drugs and exploring new synthetic methodologies .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(trimethylsilyl)methyl]piperazine dihydrochloride involves the reaction of piperazine with trimethylsilylmethyl chloride followed by treatment with hydrochloric acid to yield the dihydrochloride salt.", "Starting Materials": [ "Piperazine", "Trimethylsilylmethyl chloride", "Hydrochloric acid" ], "Reaction": [ "Add piperazine to a reaction flask", "Add trimethylsilylmethyl chloride to the reaction flask and stir for several hours", "Add hydrochloric acid to the reaction mixture to yield the dihydrochloride salt", "Isolate the product by filtration or precipitation" ] } | |
CAS No. |
20494-01-3 |
Molecular Formula |
C8H22Cl2N2Si |
Molecular Weight |
245.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
